Cas no 114192-09-5 (Methyl 2-Chloro-3-oxovalerate)

• Product Name: Methyl 2-Chloro-3-oxovalerate
• CAS No: 114192-09-5
• MF: C₆H₉ClO₃
• MW: 164.586861371994
• MDL: MFCD00671584
• CID: 106210
• PubChem ID: 545096
• Update Time: 2025-04-18

Methyl 2-Chloro-3-oxovalerate Chemical and Physical Properties

Names and Identifiers

• Pentanoic acid,2-chloro-3-oxo-, methyl ester
• Methyl 2-chloro-3-oxopentanoate
• 2-chloro-3-oxo-pentanoic acid methyl ester
• 2-Cl-PEM
• methyl 2-chloro-2,4-dioxopentanoate
• Methyl 2-chloro-2-propionylacetate
• methyl 2-chloro-3-oxo-pentanoate
• Methyl 2-chloro-3-oxovalerate
• METHYL 2-CHLORO-3-OXOCALERATE
• 2-Chloropropionylacetic acid methyl ester
• 2-Cl-PEM, Methyl 2-chloro-2-propionylacetate
• METHYL 2-CHLORO-3-OXOPENTANOATE, WACKER QUALITY
• CS-0197790
• SCHEMBL1398170
• 114192-09-5
• DTXSID40337847
• AKOS011317451
• 2-chloro-3-oxopentanoic acid methyl ester
• AS-79990
• D86386
• Methyl2-chloro-3-oxovalerate
• 2-chloro-3-oxopentanoic acid methylester
• MFCD00671584
• methyl 2-chloro-3-oxo-valerate
• Pentanoic acid, 2-chloro-3-oxo-, methyl ester
• EN300-59729
• J-003059
• DTXCID70288934
• ALBB-036374
• Methyl 2-Chloro-3-oxovalerate

• MDL： MFCD00671584
• Inchi： 1S/C6H9ClO3/c1-3-4(8)5(7)6(9)10-2/h5H,3H2,1-2H3
• InChI Key： HQKDHMCNAMQTFI-UHFFFAOYSA-N
• SMILES： ClC(C(=O)OC)C(CC)=O

Computed Properties

• Exact Mass: 164.02400
• Monoisotopic Mass: 164.0240218g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 144
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• Density: 1.199 g/mL at 20 °C(lit.)
• Boiling Point: 77-79 °C13 hPa(lit.)
• Flash Point: 100 °C
• Refractive Index: 1.434
• PSA: 43.37000
• LogP: 0.74590

Methyl 2-Chloro-3-oxovalerate Security Information

• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26
• FLUKA BRAND F CODES：19
• Hazardous Material Identification：
• Safety Term：S26-36
• Risk Phrases：R36/37/38